Cas no 866472-81-3 (3H-Pyrazol-3-one,5-ethyl-2,4-dihydro-2-(2-hydroxyethyl)-)

• Product Name: 3H-Pyrazol-3-one,5-ethyl-2,4-dihydro-2-(2-hydroxyethyl)-
• CAS No: 866472-81-3
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 718872
• PubChem ID: 43084684
• Update Time: 2025-04-19

3H-Pyrazol-3-one,5-ethyl-2,4-dihydro-2-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,5-ethyl-2,4-dihydro-2-(2-hydroxyethyl)-
• 5-ethyl-2-(2-hydroxyethyl)-4H-pyrazol-3-one
• 3-Ethyl-1-(2-hydroxyethyl)-1H-pyrazol-5(4H)-one
• AKOS005200306
• 3H-Pyrazol-3-one, 5-ethyl-2,4-dihydro-2-(2-hydroxyethyl)-
• 866472-81-3

• Inchi： 1S/C7H12N2O2/c1-2-6-5-7(11)9(8-6)3-4-10/h10H,2-5H2,1H3
• InChI Key： KVPYOINIQRDCBQ-UHFFFAOYSA-N
• SMILES： O=C1CC(CC)=NN1CCO

Computed Properties

• Exact Mass: 156.09
• Monoisotopic Mass: 156.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9A^2
• XLogP3: -0.5